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Compound of Interest

Compound Name: 5-fluoro-7-nitro-1H-indazole
CAS No.: 1167056-02-1
Cat. No.: B1440969
Get Quote
. J

Class: Selective Neuronal Nitric Oxide Synthase (nNOS) Inhibitor (Indazole Series) CAS:
1167056-02-1 Molecular Weight: 181.12 g/mol

Executive Summary & Scientific Rationale

5-fluoro-7-nitro-1H-indazole is a halogenated analog of 7-nitroindazole. In
neuropharmacology and medicinal chemistry, this probe is utilized to dissect the role of
neuronal nitric oxide (NO) without the confounding cardiovascular effects associated with
endothelial NOS (eNOS) inhibition.

Why Choose the 5-Fluoro Analog?

+ Metabolic Blockade: The C5 position of the indazole ring is a primary site for oxidative
metabolism (hydroxylation) by Cytochrome P450 enzymes. Substitution with fluorine (C-F
bond) at this position blocks this metabolic soft spot, potentially extending the biological half-
life (

) compared to the parent 7-NI.
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« Lipophilicity Modulation: Fluorination typically increases lipophilicity (

), which may enhance Blood-Brain Barrier (BBB) permeability—a critical factor for central
nervous system (CNS) probes.

» Bioisosterism: The fluorine atom mimics hydrogen in size but alters the electronic properties
of the ring, potentially influencing binding affinity to the nNOS heme domain.

Mechanism of Action: The NO Signaling Pathway

5-F-7-NI functions as a competitive inhibitor of L-Arginine binding at the nNOS active site.
Unlike non-selective inhibitors (e.g., L-NAME), nitroindazoles exhibit selectivity for nNOS over
eNOS and iNOS in vivo, largely due to differential tissue distribution and cellular uptake
mechanisms rather than pure enzymatic selectivity.

Pathway Visualization

The following diagram illustrates the specific intervention point of 5-F-7-NI within the
glutamatergic signaling cascade.
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Figure 1: Mechanism of Action. 5-F-7-NI competitively inhibits nNOS, preventing the conversion
of L-Arginine to NO, thereby dampening downstream cGMP signaling involved in excitotoxicity
and nociception.

Chemical Handling & Solubility Data

Proper solubilization is the single most critical step for indazole probes. Failure to solubilize
completely will result in erratic in vivo data.

Parameter Specification Notes
Yellow/Orange Crystalline ) - )
Appearance ) Light sensitive; store in dark.
Solid
] Hygroscopic. Warm to RT
Storage -20°C (Desiccated) )
before opening.[1]
N Soluble. Suitable for in vitro
Solubility (DMSO) ~25-50 mg/mL
stock.
N Do not use aqueous saline
Solubility (Water) Insoluble )
directly.
Arachis oil IP injection is the
_ _ Arachis Oil (Peanut Oil) or standard for 7-NI class to
Vehicle (In Vivo) )
DMSO:Saline (1:10) ensure slow release and BBB

transit.

Experimental Protocols
Protocol A: Preparation for In Vivo Administration (IP
Injection)

Context: This protocol is adapted from standard 7-NI workflows (Moore et al., 1993) but
adjusted for the fluorinated analog. The goal is to create a suspension/solution suitable for
Intraperitoneal (IP) injection in rodents.

Reagents:
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5-Fluoro-7-nitro-1H-indazole solid.[2]

Sterile Arachis Oil (Peanut Oil) OR Corn QOil.

Sonicator (Bath type).

Glass vial (borosilicate).

Step-by-Step:

Weighing: Calculate the required dose.

o Standard Dose Range: 10-50 mg/kg (Mouse/Rat).

o Note: Due to potential higher potency/stability of the 5-F analog, consider starting a pilot
study at 10 mg/kg.

Vehicle Addition: Add sterile Arachis oil to the glass vial containing the powder. A typical
concentration is 10 mg/mL.[3]

o Why Oil? Nitroindazoles precipitate immediately in aqueous buffers. Oil acts as a depot,
allowing steady absorption.

Sonication (Critical): Sonicate the mixture for 10—20 minutes.

o Checkpoint: The result should be a fine, uniform suspension. If large crystals remain,
bioavailability will be poor.

Injection: Administer IP.

o Timing: For antinociception or neuroprotection assays, administer 30—60 minutes prior to
the insult (e.g., formalin injection or ischemic event).

Protocol B: In Vitro nNOS Inhibition Assay (Griess
Method)

Context: To verify the IC50 of the 5-fluoro derivative compared to native 7-NI.
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Workflow Diagram:

1. Prepare Stock 2. Serial Dilution 3. Enzyme Mix 4. Initiate 5. Incubate 6. Griess Reaction
(10mM in DMSO) (0.1 nM - 100 u00b5M) (nNOS + Cofactors + Probe) (Add L-Arginine/NADPH) (37u00b0C, 30 min) (Measure Abs @ 540nm)

Click to download full resolution via product page

Figure 2: In Vitro Assay Workflow. Standard Griess assay to quantify nitrite accumulation (NO
proxy) in the presence of the inhibitor.

Detailed Steps:

Buffer: 50 mM HEPES (pH 7.4) with 1 mM DTT, 10 pg/mL Calmodulin, 1 mM CacCl2.

e Inhibitor: Add 5-F-7-NI (diluted from DMSO stock) to wells. Final DMSO concentration must
be <1%.

e Enzyme: Add Recombinant nNOS (approx 0.1 units/well). Incubate 15 min at RT to allow
inhibitor binding.

e Substrate: Add mixture of L-Arginine (10 uM) and NADPH (100 uM) to start reaction.

o Stop: After 30 min at 37°C, stop reaction with lactate dehydrogenase (LDH) or by transferring
to Griess reagent.

o Read: Measure absorbance at 540 nm.
e Analysis: Plot Log[Inhibitor] vs. % Activity to determine IC50.

o Self-Validation: Run a parallel curve with unmodified 7-Nitroindazole. The 5-F analog
should show comparable or superior potency (IC50 < 1 uM).

Troubleshooting & Scientific Integrity
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Issue Root Cause Solution

Ensure the syringe is dry. Do
Precipitation in Syringe Aqueous contact not mix oil suspension with

saline in the same syringe.

Sonicate longer. Vortex
Inconsistent In Vivo Data Poor suspension immediately before drawing
into the syringe.

nNNOS inhibition must occur
Lack of Effect Timing window missed before the calcium influx event

(e.g., pre-ischemia).

5-F-7-Nl is a nitro-aromatic.

High doses (>100 mg/kg) ma
High Toxicity Off-target effects J ( ) gkg) may

cause sedation independent of

NOS inhibition.
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Disclaimer: This document is for research use only. 5-fluoro-7-nitro-1H-indazole is not
approved for human therapeutic use. Always consult the specific Safety Data Sheet (SDS)
before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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